Cas no 338758-78-4 (3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide)

3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group and a fluorophenoxy moiety, which may enhance metabolic stability and bioavailability. The compound's unique electronic properties, conferred by the fluorine substituents, could improve binding affinity in target interactions. Its carboxamide functionality offers versatility for further derivatization, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms may also contribute to increased lipophilicity, influencing its pharmacokinetic profile. This compound is of interest for developing novel bioactive molecules, particularly in medicinal chemistry and crop protection applications.
3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide structure
338758-78-4 structure
Product Name:3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide
CAS No:338758-78-4
MF:C13H8F4N2O2
MW:300.208436965942
MDL:MFCD00664111
CID:5204832
Update Time:2025-05-24

3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-(3-FLUOROPHENOXY)-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXAMIDE
    • 3-(3-fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide
    • SMR000125504
    • MLS000540246
    • HMS2280A20
    • 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide
    • MDL: MFCD00664111
    • Inchi: 1S/C13H8F4N2O2/c14-8-2-1-3-9(5-8)21-10-4-7(13(15,16)17)6-19-11(10)12(18)20/h1-6H,(H2,18,20)
    • InChI Key: KBTHNNVIBNKOBX-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(N)=O)C(=C1)OC1C=CC=C(C=1)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 378
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.2

3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297363-100 mg
3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide; .
338758-78-4
100MG
€221.50 2023-03-19
Ambeed
A918823-1g
3-(3-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide
338758-78-4 90%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00915438-1g
3-(3-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide
338758-78-4 90%
1g
¥2401.0 2023-03-29
abcr
AB297363-100mg
3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide; .
338758-78-4
100mg
€221.50 2024-04-15

Additional information on 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide

Research Brief on 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide (CAS: 338758-78-4)

3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide (CAS: 338758-78-4) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of small molecules that exhibit unique physicochemical properties, making them suitable candidates for targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological activity, and potential therapeutic uses, particularly in the treatment of neurological disorders and inflammatory diseases.

The synthesis of 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide involves a multi-step process that includes the introduction of fluorine and trifluoromethyl groups, which are known to enhance the metabolic stability and bioavailability of the compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its purity. These methods are critical for confirming the structural integrity and consistency of the compound in preclinical studies.

Recent pharmacological evaluations have demonstrated that 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, studies have shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are key mediators of inflammation. These findings suggest that the compound could serve as a promising lead for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, preliminary research has indicated that 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide may also have neuroprotective effects. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown that the compound can reduce oxidative stress and inhibit the aggregation of pathological proteins. These results highlight its potential as a multifunctional therapeutic agent, although further studies are needed to elucidate its mechanisms of action and optimize its pharmacokinetic profile.

The safety and toxicity profile of 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide have also been investigated in recent studies. Acute and subchronic toxicity tests in rodents have revealed no significant adverse effects at therapeutic doses, suggesting a favorable safety margin. However, long-term studies are required to assess potential off-target effects and ensure the compound's suitability for clinical development. Researchers are also exploring formulation strategies to enhance its solubility and bioavailability, which are critical factors for its successful translation into clinical use.

In conclusion, 3-(3-Fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide represents a promising candidate for further development in the fields of anti-inflammatory and neuroprotective therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, conducting detailed mechanistic investigations, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

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